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Compound of Interest

Compound Name: Pranlukast hemihydrate

Cat. No.: B1239672 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its synthesis and application. The final, critical step of proper

disposal is paramount for ensuring laboratory safety, environmental protection, and regulatory

compliance. Pranlukast hemihydrate, a potent cysteinyl leukotriene receptor-1 antagonist,

requires careful handling from acquisition to disposal due to its hazardous properties.

This guide provides essential, immediate safety and logistical information for the proper

disposal of pranlukast hemihydrate, ensuring that laboratory operations adhere to the highest

standards of safety and environmental stewardship.

Safety and Hazard Profile
Pranlukast hemihydrate is classified as a hazardous substance. Understanding its specific

hazards is the first step in safe handling and disposal. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Classification GHS Hazard Statement Description

Acute toxicity, oral (Category

4)
H302 Harmful if swallowed.[1][2]

Skin corrosion/irritation

(Category 2)
H315 Causes skin irritation.[1][2]

Serious eye damage/eye

irritation (Category 2A)
H319

Causes serious eye irritation.

[1][2]

Specific target organ toxicity,

single exposure (Respiratory

tract irritation) (Category 3)

H335
May cause respiratory

irritation.[1][2]

Hazardous to the aquatic

environment, long-term hazard

(Category 4)

H413
May cause long lasting harmful

effects to aquatic life.[1]

Due to these hazards, direct disposal into the environment, such as drain or trash disposal, is

strictly prohibited.[3][4] All personnel handling pranlukast hemihydrate must wear appropriate

personal protective equipment (PPE), including gloves, lab coats, and eye protection.[1][3]

Standard Disposal Protocol: Professional Waste
Management
The primary and most recommended method for the disposal of pranlukast hemihydrate is

through a licensed hazardous waste disposal service. This ensures compliance with all local,

regional, and national regulations, including those set by the Environmental Protection Agency

(EPA) and the Resource Conservation and Recovery Act (RCRA).[5][6][7][8]

Experimental Protocol: Preparing Pranlukast
Hemihydrate for Licensed Disposal
Objective: To safely prepare and package unwanted or expired pranlukast hemihydrate for

collection by a certified hazardous waste management provider.

Materials:
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Pranlukast hemihydrate waste (solid)

Designated hazardous waste container (sealable, leak-proof, and compatible with the

chemical)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Chemical fume hood

Procedure:

Segregation: Ensure pranlukast hemihydrate waste is not mixed with other incompatible

waste streams.

Containment: Conduct all handling within a certified chemical fume hood. Carefully transfer

the solid pranlukast hemihydrate waste into a designated hazardous waste container. If the

original container is used, ensure it is in good condition and can be securely sealed.

Labeling: Affix a hazardous waste label to the container. The label must clearly state

"Hazardous Waste," the chemical name "Pranlukast Hemihydrate," the specific hazards

(e.g., Toxic, Irritant), and the accumulation start date.

Storage: Store the sealed container in a designated satellite accumulation area. This area

should be secure, well-ventilated, and away from general laboratory traffic.

Arranging Pickup: Contact your institution's Environmental Health and Safety (EHS) office or

an approved hazardous waste disposal company to schedule a pickup. Provide them with a

copy of the Safety Data Sheet (SDS) for pranlukast hemihydrate.

Documentation: Maintain a detailed record of the disposal, including the quantity of waste,

the date it was prepared for disposal, and the pickup date.
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Preparation Phase

Disposal Phase

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Pranlukast Waste

3. Transfer to Designated
Hazardous Waste Container

4. Securely Seal Container

5. Label Container Correctly
(Name, Hazards, Date)

6. Store in Satellite
Accumulation Area

Ready for Storage

7. Contact EHS/Waste Vendor
for Pickup

8. Provide SDS to Vendor

9. Document Disposal Details

Click to download full resolution via product page

Caption: Workflow for standard disposal of Pranlukast Hemihydrate.
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Potential Chemical Deactivation Protocol: Alkaline
Hydrolysis
Recent studies have shown that pranlukast hemihydrate is susceptible to degradation under

alkaline conditions, with one study reporting 62.48% degradation in a 0.1 N NaOH solution.[5]

[6] This suggests that alkaline hydrolysis could be a potential method for chemical deactivation

in the laboratory prior to disposal.

Disclaimer: This protocol is for informational purposes and should only be performed by trained

professionals in a controlled laboratory setting. A critical consideration is that the degradation

products of pranlukast may also be toxic, with some predicted to be hepatotoxic, mutagenic,

and toxic to aquatic life.[6] Therefore, the resulting solution must still be collected and disposed

of as hazardous waste. This procedure does not render the waste safe for drain disposal.

Experimental Protocol: Deactivation via Alkaline
Hydrolysis
Objective: To chemically degrade pranlukast hemihydrate using a basic solution.

Materials:

Pranlukast hemihydrate waste (solid)

Sodium hydroxide (NaOH) solution (e.g., 1.0 N)

Stir plate and magnetic stir bar

Appropriate reaction vessel (e.g., glass beaker or flask)

pH meter or pH strips

Personal Protective Equipment (PPE)

Chemical fume hood

Hazardous waste container for aqueous waste
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Procedure:

Preparation: In a chemical fume hood, place the pranlukast hemihydrate waste into the

reaction vessel.

Reaction: Slowly add the sodium hydroxide solution to the vessel containing the pranlukast.

Use a sufficient volume to fully dissolve and react with the compound.

Stirring: Place the vessel on a stir plate and stir the mixture at room temperature. The

duration should be determined by laboratory-specific validation, but several hours may be

required for significant degradation.

Neutralization (Optional but Recommended): After the reaction period, cautiously neutralize

the solution to a pH between 6.0 and 8.0 by slowly adding a suitable acid (e.g., hydrochloric

acid). This step is crucial to prevent accidental reactions when the waste is consolidated.

Containment: Transfer the resulting solution to a designated aqueous hazardous waste

container.

Labeling and Disposal: Label the container, including the original chemical (pranlukast
hemihydrate), the reagents used for deactivation (sodium hydroxide, hydrochloric acid), and

the final pH. Arrange for pickup and disposal via your institution's hazardous waste program.
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Deactivation Phase (in Fume Hood)

Final Disposal Phase

1. Add Pranlukast Waste
to Reaction Vessel

2. Slowly Add NaOH Solution

3. Stir Mixture for
Extended Period

4. Neutralize Solution
(pH 6-8)

5. Transfer Solution to
Aqueous Waste Container

Ready for Disposal

6. Label Container with Contents
(Reactants, Products, pH)

7. Arrange Pickup via
EHS/Waste Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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